Cas no 328250-18-6 (1,2-DipalMitoyl-sn-glycero-3-ethylphosphocholine, chloride L-1162)

• Product Name: 1,2-DipalMitoyl-sn-glycero-3-ethylphosphocholine, chloride L-1162
• CAS No: 328250-18-6
• MF: C₄₂H₈₅ClNO₈P
• MW: 798.552974462509
• CID: 4646207
• Update Time: 2025-06-25

1,2-DipalMitoyl-sn-glycero-3-ethylphosphocholine, chloride L-1162 Chemical and Physical Properties

Names and Identifiers

• 1,2-DipalMitoyl-sn-glycero-3-ethylphosphocholine, chloride L-1162
• 1,2-Dipalmitoyl-sn-glycero-O-ethyl-3-PC (chloride)
• 1,2-Dipalmitoyl-sn-glycero-3-ethylphosphocholine, chloride
• 16:0 EPC (Cl Salt)
• 1,2-Dipalmitoyl-sn-glycero-O-ethyl-3-phosphoryl choline chloride

• Inchi： 1S/C42H85NO8P.ClH/c1-7-10-12-14-16-18-20-22-24-26-28-30-32-34-41(44)47-38-40(39-50-52(46,48-9-3)49-37-36-43(4,5)6)51-42(45)35-33-31-29-27-25-23-21-19-17-15-13-11-8-2;/h40H,7-39H2,1-6H3;1H/q+1;/p-1/t40-,52?;/m1./s1
• InChI Key： XXTKXMLARLHZSM-WGVGMMHHSA-M
• SMILES： O(C(=O)CCCCCCCCCCCCCCC)C[C@@H](OC(CCCCCCCCCCCCCCC)=O)COP(OCC)(OCC[N+](C)(C)C)=O.[Cl-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 53
• Rotatable Bond Count: 42

Experimental Properties

• Color/Form: 10 mg/mL (890702C-10mg)
  25 mg/mL (890702C-100mg)

1,2-DipalMitoyl-sn-glycero-3-ethylphosphocholine, chloride L-1162 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 1,2-DipalMitoyl-sn-glycero-3-ethylphosphocholine, chloride L-1162

1,2-DipalMitoyl-sn-glycero-3-ethylphosphocholine, chloride L-1162 (CAS No. 328250-18-6): A Comprehensive Overview

1,2-DipalMitoyl-sn-glycero-3-ethylphosphocholine, chloride L-1162 (CAS No. 328250-18-6) is a specialized phospholipid derivative that has garnered significant attention in the fields of biotechnology and pharmaceutical research. This compound is characterized by its unique chemical structure and its potential applications in various biological systems. The compound is a member of the phosphatidylcholine family, with modifications that enhance its stability and functional properties.

The chemical structure of 1,2-DipalMitoyl-sn-glycero-3-ethylphosphocholine, chloride L-1162 consists of a glycerol backbone with two palmitoyl chains attached to the sn-1 and sn-2 positions, and an ethylphosphocholine head group. The presence of the ethyl group in the head region distinguishes it from traditional phosphatidylcholines and imparts unique properties that make it suitable for specific applications in cell membrane research and drug delivery systems.

Recent studies have highlighted the potential of 1,2-DipalMitoyl-sn-glycero-3-ethylphosphocholine, chloride L-1162 in enhancing the stability and efficacy of liposomes. Liposomes are vesicular structures composed of phospholipid bilayers that are widely used as drug delivery vehicles. The modified head group of this compound has been shown to improve the stability of liposomes under various conditions, including pH changes and temperature variations. This enhanced stability is crucial for maintaining the integrity of the liposomal structure during storage and administration.

In addition to its role in liposome stabilization, 1,2-DipalMitoyl-sn-glycero-3-ethylphosphocholine, chloride L-1162 has also been investigated for its potential in gene delivery. Gene therapy is a rapidly advancing field that aims to treat genetic disorders by introducing or modifying genes within target cells. The ability of this compound to form stable lipoplexes with nucleic acids has been demonstrated in several studies. These lipoplexes can efficiently deliver genetic material into cells, making them a promising tool for gene therapy applications.

The biocompatibility and low toxicity of 1,2-DipalMitoyl-sn-glycero-3-ethylphosphocholine, chloride L-1162 are additional factors that contribute to its suitability for biomedical applications. In vitro and in vivo studies have shown that this compound exhibits minimal cytotoxicity and does not elicit significant immune responses. These properties are essential for ensuring the safety and efficacy of drug delivery systems and gene therapy vectors.

The synthesis of 1,2-DipalMitoyl-sn-glycero-3-ethylphosphocholine, chloride L-1162 involves a series of well-defined chemical reactions that ensure high purity and consistent quality. The process typically starts with the preparation of the glycerol backbone followed by the attachment of palmitoyl chains and the ethylphosphocholine head group. Advanced purification techniques are employed to remove any impurities and ensure that the final product meets stringent quality standards.

In conclusion, 1,2-DipalMitoyl-sn-glycero-3-ethylphosphocholine, chloride L-1162 (CAS No. 328250-18-6) is a versatile phospholipid derivative with significant potential in biotechnology and pharmaceutical research. Its unique chemical structure confers enhanced stability and functional properties that make it an ideal candidate for applications in liposome stabilization, gene delivery, and other biomedical fields. Ongoing research continues to explore new avenues for utilizing this compound to advance therapeutic strategies and improve patient outcomes.